Cas no 2171420-92-9 (3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid is a protected amino acid derivative designed for peptide synthesis applications. The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring selective deprotection under mild basic conditions, while the tert-butoxy group provides acid-labile protection for the side chain. This dual-protection strategy enhances compatibility with solid-phase peptide synthesis (SPPS) methodologies. The product is particularly useful for introducing modified residues into peptide sequences, offering controlled reactivity and stability during coupling and deprotection steps. Its high purity and well-defined stereochemistry make it suitable for demanding synthetic applications, including the preparation of complex bioactive peptides.
3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid structure
2171420-92-9 structure
Product Name:3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
CAS No:2171420-92-9
MF:C27H34N2O6
MW:482.568667888641
CID:6062541
PubChem ID:165958542
Update Time:2025-05-20

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
    • 3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
    • 2171420-92-9
    • EN300-1492750
    • Inchi: 1S/C27H34N2O6/c1-5-17(14-24(30)31)28-25(32)23(16-35-27(2,3)4)29-26(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17?,23-/m0/s1
    • InChI Key: CHHTYRCTYWJMDE-VXLWULRPSA-N
    • SMILES: O(C(N[C@H](C(NC(CC(=O)O)CC)=O)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 482.24168681g/mol
  • Monoisotopic Mass: 482.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 114Ų

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1492750-0.05g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
0.05g
$2829.0 2023-05-23
Enamine
EN300-1492750-0.1g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
0.1g
$2963.0 2023-05-23
Enamine
EN300-1492750-0.25g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
0.25g
$3099.0 2023-05-23
Enamine
EN300-1492750-0.5g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
0.5g
$3233.0 2023-05-23
Enamine
EN300-1492750-1.0g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
1g
$3368.0 2023-05-23
Enamine
EN300-1492750-2.5g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
2.5g
$6602.0 2023-05-23
Enamine
EN300-1492750-5.0g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
5g
$9769.0 2023-05-23
Enamine
EN300-1492750-10.0g
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
10g
$14487.0 2023-05-23
Enamine
EN300-1492750-50mg
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
50mg
$2829.0 2023-09-28
Enamine
EN300-1492750-100mg
3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
2171420-92-9
100mg
$2963.0 2023-09-28

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Related Literature

Additional information on 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171420-92-9, known as 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is characterized by its complex structure, which includes a tert-butoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an S-configured amino acid moiety. The combination of these functional groups makes it a versatile building block for various applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and protecting group strategies. The Fmoc group, in particular, has gained prominence in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal choice for constructing complex peptide sequences, including those with sensitive functional groups.

The stereochemistry of the compound is a critical factor in its functionality. The S-configured amino acid moiety ensures that the molecule interacts specifically with biological systems, making it a promising candidate for drug delivery systems and enzyme inhibitors. Recent studies have demonstrated that such stereo-specific compounds can significantly enhance the efficacy of therapeutic agents while minimizing off-target effects.

In terms of applications, this compound has shown remarkable potential in the development of biodegradable polymers and bioactive materials. Its ability to undergo controlled degradation under physiological conditions makes it an attractive option for drug delivery vehicles and tissue engineering scaffolds. Furthermore, its compatibility with various synthetic techniques, such as click chemistry and enzymatic catalysis, broadens its utility across multiple disciplines.

From a research perspective, the compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided deeper insights into its structural integrity and reactivity under different conditions. For instance, researchers have explored its behavior in polar versus non-polar solvents, revealing its propensity to form stable aggregates in certain environments—a property that could be exploited for creating self-assembling materials.

Another area of interest is the compound's role in catalytic processes. Its unique structure allows it to act as a chiral catalyst in asymmetric synthesis reactions, facilitating the production of enantiomerically pure compounds. This capability is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules can significantly impact their therapeutic efficacy.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Innovations in green chemistry are also being explored to minimize environmental impact during its production. Additionally, interdisciplinary collaborations are being fostered to unlock new applications in fields such as nanotechnology and regenerative medicine.

In conclusion, 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a prime example of how sophisticated organic molecules can drive innovation across diverse scientific domains. With continued research and development, this compound holds immense promise for advancing both scientific knowledge and practical applications in the years to come.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited